Cas no 39995-51-2 (2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide)

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide structure
39995-51-2 structure
Product Name:2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide
CAS No:39995-51-2
MF:C10H10F3NO
MW:217.18771314621
MDL:MFCD00192526
CID:291810
PubChem ID:778452
Update Time:2025-04-19

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2,2-trifluoro-N-[(1S)-1-phenylethyl]-
    • 2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
    • 2,2,2-Trifluoro-N-[(S)-α-methylbenzyl]acetamide
    • (S)-2,2,2-trifluoro-N-(1-phenylethyl)acetamide
    • (S)-N-(1-phenylethyl)trifluoroacetamide
    • 2,2,2-trifluoro-N-((S)-1-phenylethyl)acetamide
    • 399779_ALDRICH
    • AC1LFI9E
    • AC1Q4I5J
    • AR-1D0417
    • CTK1B3576
    • KB-63482
    • N-trifluoroacetyl-(S)-1-phenylethylamine
    • 2,2,2-TRIFLUORO-N-[(S)-ALPHA-METHYLBENZYL]ACETAMIDE
    • 3127AH
    • N-[(1S)-1-Phenylethyl]trifluoroacetamide
    • C11528
    • 2,2,2-Trifluoro-N-[(S)- alpha -methylbenzyl]acetamide
    • ZJFCMJDNHPXGBY-ZETCQYMHSA-N
    • 39995-51-2
    • SCHEMBL14040888
    • CS-M0220
    • AKOS013020525
    • CS-13557
    • MFCD00192526
    • DTXSID30354669
    • 2,2,2-Trifluoro-N-[(S)-alpha-methylbenzyl]acetamide, 99%
    • 2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide
    • MDL: MFCD00192526
    • Inchi: 1S/C10H10F3NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m0/s1
    • InChI Key: ZJFCMJDNHPXGBY-ZETCQYMHSA-N
    • SMILES: FC(C(N[C@@H](C)C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 217.07144843g/mol
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.217
  • Melting Point: 93-95 °C(lit.)
  • Boiling Point: 278.1°C at 760 mmHg
  • Flash Point: 122°C
  • Refractive Index: 1.463

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide Security Information

  • WGK Germany:3

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB543146-1 g
(S)-2,2,2-Trifluoro-N-(1-phenylethyl)acetamide; .
39995-51-2
1g
€416.00 2023-06-14
abcr
AB543146-5 g
(S)-2,2,2-Trifluoro-N-(1-phenylethyl)acetamide; .
39995-51-2
5g
€1402.00 2023-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T26790-1g
(S)-2,2,2-trifluoro-N-(1-phenylethyl)acetamide
39995-51-2 98%
1g
¥2402.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T26790-5g
(S)-2,2,2-trifluoro-N-(1-phenylethyl)acetamide
39995-51-2 98%
5g
¥7222.0 2023-09-06
Chemenu
CM361525-100mg
2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
39995-51-2 95%+
100mg
$75 2022-06-11
Chemenu
CM361525-250mg
2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
39995-51-2 95%+
250mg
$70 2023-02-02
Chemenu
CM361525-1g
2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
39995-51-2 95%+
1g
$139 2023-02-02
Chemenu
CM361525-5g
2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
39995-51-2 95%+
5g
$417 2023-02-02
Chemenu
CM361525-10g
2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
39995-51-2 95%+
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$695 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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